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Compound of Interest

Compound Name: 4-Oxopentanenitrile

Cat. No.: B1606563 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 4-Oxopentanenitrile (CAS 927-56-0), including comprehensive

operational and disposal plans.

Hazard Identification and Personal Protective
Equipment
4-Oxopentanenitrile is a hazardous substance that requires careful handling to mitigate risks.

The following table summarizes its hazard classifications.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed[1]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation
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To minimize exposure and ensure personal safety, the following Personal Protective Equipment

(PPE) is mandatory when handling 4-Oxopentanenitrile.

PPE Category Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is required.

Operational Plan for Handling 4-Oxopentanenitrile
A systematic approach to handling 4-Oxopentanenitrile from receipt to disposal is critical for

laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard pictograms.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed when not in use.

The storage area should be clearly marked with the appropriate hazard signs.

3. Handling and Use:
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All handling of 4-Oxopentanenitrile should be conducted in a designated area, such as a

chemical fume hood, to minimize inhalation exposure.[2]

Wear the mandatory PPE at all times.

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.

After handling, wash hands thoroughly with soap and water.[2]

4. Emergency Procedures:

In case of skin contact: Immediately flush the affected area with plenty of water for at least

15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

In case of a spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an

inert absorbent material. Collect the absorbed material into a sealed container for disposal.

Disposal Plan for 4-Oxopentanenitrile
Proper disposal of 4-Oxopentanenitrile is crucial to prevent environmental contamination and

comply with regulations.

1. Waste Identification:

All materials contaminated with 4-Oxopentanenitrile, including empty containers, absorbent

materials from spills, and contaminated PPE, must be treated as hazardous waste.
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2. Waste Segregation and Collection:

Collect all 4-Oxopentanenitrile waste in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

3. Waste Disposal:

Dispose of the hazardous waste through a licensed and approved hazardous waste disposal

company.

The primary recommended method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.

Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal of 4-
Oxopentanenitrile
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Workflow for Handling and Disposal of 4-Oxopentanenitrile

Handling Protocol

Disposal Protocol

Receiving and Inspection

Secure Storage

Intact Container

Safe Handling in Fume Hood

For Use Return to Storage

Emergency Procedures

Spill or Exposure

Waste Collection

Generate Waste

Segregation

Licensed Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1606563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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